Cas no 1183472-49-2 (2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea)

• Product Name: 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea
• CAS No: 1183472-49-2
• MF: C₅H₈N₆O₂
• MW: 184.156019210815
• CID: 5167178
• PubChem ID: 60912328
• Update Time: 2025-05-19

2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea Chemical and Physical Properties

Names and Identifiers

• [2-(3-AMINO-1H-1,2,4-TRIAZOL-1-YL)ACETYL]UREA
• 2-(3-Amino-1h-1,2,4-triazol-1-yl)-N-carbamoylacetamide
• 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-(aminocarbonyl)-
• 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea

• Inchi： 1S/C5H8N6O2/c6-4-8-2-11(10-4)1-3(12)9-5(7)13/h2H,1H2,(H2,6,10)(H3,7,9,12,13)
• InChI Key： BYDQQEIINXMQQG-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(N)=N1)NC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: -1.1
• Topological Polar Surface Area: 129

Additional information on 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea

Research Briefing on 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea (CAS: 1183472-49-2) in Chemical Biology and Pharmaceutical Applications

2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea (CAS: 1183472-49-2) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and urea functional groups, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its synthesis, structural optimization, and potential therapeutic uses, positioning it as a candidate for further drug development.

The synthesis of 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea involves multi-step organic reactions, with a focus on achieving high yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure. Computational modeling has also been utilized to predict its binding affinity with target enzymes, such as those involved in bacterial cell wall synthesis. These studies highlight the compound's potential as a scaffold for designing new antimicrobial agents.

In vitro studies have demonstrated that 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea exhibits significant inhibitory activity against a range of Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve interference with essential bacterial enzymes, leading to cell lysis. Additionally, preliminary cytotoxicity assays indicate selective toxicity towards bacterial cells over mammalian cells, suggesting a favorable safety profile for therapeutic applications. These findings are supported by recent publications in peer-reviewed journals, which underscore the compound's potential as a lead molecule for antibiotic development.

Beyond its antimicrobial properties, 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea has also been investigated for its role in modulating immune responses. Early-stage research suggests that it may influence cytokine production, making it a candidate for immunomodulatory therapies. However, further in vivo studies are required to validate these effects and assess pharmacokinetic properties. The compound's dual functionality—combining antimicrobial and immunomodulatory activities—positions it as a versatile tool for addressing complex medical challenges.

In conclusion, 2-(3-amino-1H-1,2,4-triazol-1-yl)acetylurea (CAS: 1183472-49-2) represents a promising area of research in chemical biology and pharmaceutical science. Its unique structural features and demonstrated biological activities warrant further investigation, particularly in the context of drug resistance and immune system modulation. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical settings. This briefing underscores the importance of continued investment in innovative compounds like this to address unmet medical needs.